Cas no 24622-33-1 (2-Benzothiazolamine,N-propyl-)

• Product Name: 2-Benzothiazolamine,N-propyl-
• CAS No: 24622-33-1
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 240821
• PubChem ID: 591620
• Update Time: 2025-04-19

2-Benzothiazolamine,N-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,N-propyl-
• N-PROPYL-1,3-BENZOTHIAZOL-2-AMINE
• 2-(propylamino)-1,4-naphthoquinone
• 2-(Propylamino)-benzothiazol
• 2-(propylamino)benzothiazole
• 2-n-Propylamino-benzthiazol
• 2-propylamino-1,4-naphthoquinone
• 2-Propylaminobenzothiazole
• Benzothiazol-2-yl-propyl-amin
• benzothiazol-2-yl-propyl-amine
• CHEMBL2334457
• N-propylbenzo[d]thiazol-2-amine
• NSC409295
• Oprea1_196383
• 2-Benzothiazolamine,N-propyl-(9CI)
• 2-Benzothiazolamine, n-propyl-
• 24622-33-1
• BB 0218479
• n-Propyl-1,3-benzothiazol-2-amine #
• N-propyl-1, 3-benzothiazol-2-amine
• DTXSID701309064
• HMS1673F10
• AKOS000125788
• GYOABOCBMBUFQN-UHFFFAOYSA-N
• Oprea1_489028
• benzothiazolyl-propyl-amine
• SCHEMBL1664350
• Benzothiazole, 2-(propylamino)-

• Inchi： 1S/C10H12N2S/c1-2-7-11-10-12-8-5-3-4-6-9(8)13-10/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： GYOABOCBMBUFQN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NCCC

Computed Properties

• Exact Mass: 192.07226
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92